Cas no 1805069-64-0 (Ethyl 4-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1805069-64-0
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4813240
• Update Time: 2025-10-31

Ethyl 4-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C11H11BrF3NO4/c1-3-19-10(17)8-9(20-11(13,14)15)6(4-12)7(18-2)5-16-8/h5H,3-4H2,1-2H3
• InChI Key： CSDXWUMVRDBMEO-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(=O)OCC)C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 4-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 4-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805069-64-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1805069-64-0, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, including the presence of a bromomethyl group, a methoxy substituent, and a trifluoromethoxy moiety, make it an invaluable building block for medicinal chemists.

The significance of Ethyl 4-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate lies in its ability to undergo a variety of chemical transformations that facilitate the construction of complex drug molecules. The bromomethyl group, for instance, is highly reactive and can be readily functionalized through nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores. This reactivity makes it an excellent candidate for the synthesis of novel compounds with potential therapeutic applications.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for neurological disorders such as Alzheimer's disease and Parkinson's disease. Ethyl 4-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate has been utilized in several studies as a key intermediate in the synthesis of potential drug candidates. Its structural framework closely resembles many known active pharmaceutical ingredients (APIs) that have demonstrated efficacy in clinical trials. The trifluoromethoxy group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

The compound's versatility is further highlighted by its application in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. Kinase enzymes play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases. By leveraging Ethyl 4-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate as a starting material, researchers have been able to develop novel kinase inhibitors with improved selectivity and potency. These inhibitors have shown promise in preclinical studies and are being evaluated for their potential to address unmet medical needs.

The role of the methoxy group in this compound cannot be overstated. It not only contributes to the overall stability of the molecule but also influences its solubility and bioavailability. These properties are essential for ensuring that drug candidates can effectively reach their target sites within the body. Additionally, the presence of multiple functional groups provides multiple sites for chemical modification, enabling researchers to fine-tune the pharmacological properties of their synthetic products.

In the context of drug discovery, Ethyl 4-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate has been integrated into high-throughput screening (HTS) campaigns to identify new leads with therapeutic potential. Its structural motif is frequently encountered in biologically active compounds, making it a valuable scaffold for virtual screening and experimental assays. The compound's compatibility with various synthetic methodologies has also made it a preferred choice for medicinal chemists seeking efficient routes to complex drug molecules.

The impact of this compound extends beyond academic research; it has found practical applications in industrial settings where large-scale synthesis is required. Pharmaceutical companies have utilized Ethyl 4-(bromomethyl) -5 - (methoxy) -3 - ( pyridine -2 - carboxylate as a key intermediate in the production of APIs that are commercially available. Its reliability and scalability make it an attractive option for manufacturers looking to optimize their synthetic processes and reduce production costs.

The future prospects of Ethyl 4-( -5 - ( -3 - ( pyridine -2 - carboxylate are promising, given its broad applicability and the ongoing advancements in synthetic chemistry. As new methodologies emerge, researchers will continue to explore innovative ways to utilize this compound in drug development. Its role as a versatile intermediate is likely to remain central to the discovery and production of novel therapeutics across various therapeutic areas.